Cas no 444152-43-6 (4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide)

• Product Name: 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide
• CAS No: 444152-43-6
• MF: C₂₀H₁₅BrN₂O₃
• MW: 411.248704195023
• CID: 3068776
• PubChem ID: 3122428
• Update Time: 2025-10-29

4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide
• 444152-43-6
• AKOS000571582
• 4-Bromo-N-(4-nitrobenzyl)-N-phenylbenzamide

• MDL： MFCD01326300
• Inchi： 1S/C20H15BrN2O3/c21-17-10-8-16(9-11-17)20(24)22(18-4-2-1-3-5-18)14-15-6-12-19(13-7-15)23(25)26/h1-13H,14H2
• InChI Key： IHSOASWEKKUITN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N(C1C=CC=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 410.02660Da
• Monoisotopic Mass: 410.02660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide

Professional Introduction to Compound with CAS No. 444152-43-6 and Product Name: 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide

The compound with the CAS number 444152-43-6 and the product name 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and nitro substituents in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, the development of novel benzamide derivatives has been a focal point for scientists seeking to identify compounds with therapeutic efficacy. The benzamide core structure is well-documented for its role in various biological processes, including pain modulation, anti-inflammatory effects, and even potential anticancer properties. The specific substitution pattern in 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide, particularly the bromine atom at the fourth position and the nitro group on the benzyl side chain, introduces unique electronic and steric properties that can influence its biological activity.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. Halogens, such as bromine and nitro groups, are frequently incorporated into drug candidates due to their ability to enhance binding affinity and metabolic stability. The bromine atom in 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide can serve as a handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. Similarly, the nitro group can participate in redox reactions, which may be exploited to develop prodrugs or to modulate the pharmacokinetic profile of the compound.

The synthesis of 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the bromine atom typically involves halogenation reactions, while the nitro group is often introduced through nitration or reduction of pre-existing functional groups. The phenyl ring provides a stable aromatic backbone that can be further modified to enhance specific interactions with biological targets. This compound exemplifies the intricate balance between structural complexity and functional utility that is characteristic of modern pharmaceutical research.

One of the most compelling aspects of 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide is its potential as a scaffold for drug discovery. By leveraging its unique structural features, researchers can design derivatives that exhibit enhanced potency, selectivity, or solubility. For instance, modifications to the benzyl side chain could alter the compound's ability to interact with enzymes or receptors, while changes to the phenyl ring might improve its metabolic stability. These possibilities underscore the importance of 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide as a versatile building block in medicinal chemistry.

The application of computational methods has further accelerated the exploration of this compound's potential. Molecular modeling techniques allow researchers to predict how 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide will interact with biological targets at the atomic level. These predictions can guide synthetic efforts by identifying key regions for modification and by predicting the impact of those modifications on biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, providing a rapid and cost-effective way to screen large libraries of compounds.

In conclusion, 4-Bromo-N-(4-nitro-benzyl)-N-phenyl-benzamide represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its potential as a scaffold for drug discovery, make it an attractive molecule for scientists seeking to develop new therapeutics. As research in this area continues to evolve, compounds like 444152-43-6 will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.